Cas no 114810-82-1 (3-hexadecan-2-yl-2-hydroxy-5-methylbenzoic acid)

• Product name: 3-hexadecan-2-yl-2-hydroxy-5-methylbenzoic acid
• CAS No: 114810-82-1
• MF: C₂₄H₄₀O₃
• MW: 376.573
• CID: 2613368
• PubChem ID: 71338555

3-hexadecan-2-yl-2-hydroxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hexadecan-2-yl-2-hydroxy-5-methylbenzoic acid
• 3-(HEXADECAN-2-YL)-2-HYDROXY-5-METHYLBENZOIC ACID
• DTXSID30766127
• 114810-82-1

• Inchi： InChI=1S/C24H40O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20(3)21-17-19(2)18-22(23(21)25)24(26)27/h17-18,20,25H,4-16H2,1-3H3,(H,26,27)
• InChI Key： KFRJZGNVTJITQV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 376.29774513Da
• Monoisotopic Mass: 376.29774513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 10.2